Cas no 1092649-39-2 (3,7-Dihydroxynaphthalene-2-carboxaldehyde)

• Product Name: 3,7-Dihydroxynaphthalene-2-carboxaldehyde
• CAS No: 1092649-39-2
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 2867902
• Update Time: 2023-08-10

3,7-Dihydroxynaphthalene-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,7-dihydroxynaphthalene-2-carboxaldehyde
• 3,7-dihydroxynaphthalene-2-carbaldehyde
• 3,7-Dihydroxynaphthalene-2-carboxaldehyde

• Inchi： 1S/C11H8O3/c12-6-9-3-8-4-10(13)2-1-7(8)5-11(9)14/h1-6,13-14H
• InChI Key： NBILPKRGYHSDRI-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=C2C=C(C=CC2=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5